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Compound of Interest

Compound Name: Acid blue 260

Cat. No.: B15622319 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Blue 260 is an anionic dye belonging to the anthraquinone class, characterized by its

vibrant blue color. It finds applications in various industries, including textiles and printing. The

quantitative analysis of Acid Blue 260 is crucial for quality control, formulation development,

and in studies investigating its environmental fate and remediation. Spectrophotometry offers a

simple, rapid, and cost-effective method for determining the concentration of Acid Blue 260 in

aqueous solutions. This application note provides a detailed protocol for the measurement of

Acid Blue 260 concentration using a UV-Visible spectrophotometer.

The method is based on the Beer-Lambert law, which states that the absorbance of a solution

is directly proportional to the concentration of the absorbing species and the path length of the

light passing through the solution.

Principle of the Method
The concentration of Acid Blue 260 in a solution can be determined by measuring its

absorbance at the wavelength of maximum absorption (λmax). A calibration curve is

constructed by plotting the absorbance values of a series of standard solutions of known

concentrations versus their respective concentrations. The concentration of an unknown
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sample can then be determined by measuring its absorbance and interpolating the value from

the calibration curve.

Physicochemical Properties of Acid Blue 260
A summary of the key physicochemical properties of Acid Blue 260 is provided in the table

below.

Property Value Reference

Chemical Formula C₃₇H₃₄N₂Na₂O₉S₃

CAS Number 62168-86-9

Appearance Dark blue powder

Solubility in Water Soluble

Experimental Protocols
Materials and Reagents

Acid Blue 260 powder (analytical standard)

Deionized or distilled water

Volumetric flasks (100 mL, 50 mL, 10 mL)

Pipettes (1 mL, 2 mL, 5 mL, 10 mL)

Cuvettes (1 cm path length, quartz or polystyrene)

UV-Visible Spectrophotometer

Preparation of Stock and Standard Solutions
4.2.1. Preparation of Stock Solution (100 mg/L)

Accurately weigh 10 mg of Acid Blue 260 powder.
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Dissolve the powder in a small amount of deionized water in a beaker.

Quantitatively transfer the solution to a 100 mL volumetric flask.

Rinse the beaker with deionized water several times and add the rinsings to the volumetric

flask.

Make up the volume to the mark with deionized water and mix thoroughly.

4.2.2. Preparation of Standard Solutions

Prepare a series of standard solutions by diluting the stock solution as described in the table

below.

Standard No.
Volume of Stock
Solution (100 mg/L)
(mL)

Final Volume (mL)
Concentration
(mg/L)

1 1.0 10 10.0

2 2.0 10 20.0

3 3.0 10 30.0

4 4.0 10 40.0

5 5.0 10 50.0

Determination of Maximum Absorbance Wavelength
(λmax)
As the precise λmax for Acid Blue 260 is not consistently reported in the literature, it is

essential to determine it experimentally.

Prepare a standard solution of Acid Blue 260 (e.g., 20 mg/L).

Fill a cuvette with deionized water to be used as a blank.
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Place the blank cuvette in the spectrophotometer and perform a baseline correction over the

wavelength range of 400 nm to 800 nm.

Fill a separate cuvette with the 20 mg/L standard solution.

Scan the absorbance of the standard solution from 400 nm to 800 nm.

The wavelength at which the highest absorbance is recorded is the λmax. This wavelength

should be used for all subsequent measurements. While the λmax for similar dyes like Acid

Blue 25 is around 600 nm, experimental verification is crucial.

Construction of the Calibration Curve
Set the spectrophotometer to the experimentally determined λmax.

Use deionized water as a blank to zero the instrument.

Measure the absorbance of each of the prepared standard solutions (10, 20, 30, 40, and 50

mg/L).

Record the absorbance values for each concentration.

Plot a graph of absorbance (Y-axis) versus concentration (X-axis).

Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the

correlation coefficient (R²). An R² value close to 1.0 indicates a good linear relationship.

Measurement of Unknown Sample Concentration
Ensure the sample is a clear aqueous solution. If necessary, filter the sample to remove any

particulate matter.

If the sample concentration is expected to be high, dilute it with deionized water to bring the

absorbance within the linear range of the calibration curve.

Measure the absorbance of the unknown sample at the determined λmax.
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Calculate the concentration of Acid Blue 260 in the sample using the equation of the

calibration curve:

Concentration (mg/L) = (Absorbance - c) / m

where 'm' is the slope and 'c' is the y-intercept of the calibration curve.

If the sample was diluted, multiply the calculated concentration by the dilution factor to obtain

the original concentration.

Data Presentation
The following tables should be used to record and present the experimental data.

Table 1: Spectrophotometric Properties of Acid Blue 260

Parameter Value

Maximum Absorbance Wavelength (λmax) To be determined experimentally (nm)

Molar Absorptivity (ε) To be determined experimentally (L mol⁻¹ cm⁻¹)

Linearity Range To be determined experimentally (mg/L)

Correlation Coefficient (R²) To be determined from calibration curve

Equation of the Calibration Curve To be determined from calibration curve

Table 2: Calibration Curve Data

Concentration (mg/L) Absorbance (at λmax)

10.0 (Record Absorbance)

20.0 (Record Absorbance)

30.0 (Record Absorbance)

40.0 (Record Absorbance)

50.0 (Record Absorbance)
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Mandatory Visualizations
The following diagrams illustrate the key experimental workflows.

Solution Preparation

λmax Determination

Calibration Curve

Unknown Sample Analysis

Prepare 100 mg/L Stock Solution

Prepare Standard Solutions (10-50 mg/L)

Scan Standard Solution (400-800 nm)

Identify Wavelength of Maximum Absorbance (λmax)

Measure Absorbance of Standards at λmax

Plot Absorbance vs. Concentration

Perform Linear Regression (y = mx + c, R²)

Calculate Concentration using Calibration Curve

Measure Absorbance of Unknown Sample at λmax
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Click to download full resolution via product page

Caption: Experimental workflow for spectrophotometric analysis.
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Caption: Logical relationship for concentration determination.

To cite this document: BenchChem. [Application Notes and Protocols for Spectrophotometric
Measurement of Acid Blue 260 Concentration]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15622319#measuring-the-concentration-of-acid-
blue-260-spectrophotometrically]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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